Cas no 1824134-66-8 (4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid
• CAS No: 1824134-66-8
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5977725
• PubChem ID: 165662657
• Update Time: 2025-06-07

4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1879569
• 1824134-66-8
• 4-{[(tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid
• 4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid

• Inchi： 1S/C13H25NO4/c1-8(2)10(7-9(3)11(15)16)14-12(17)18-13(4,5)6/h8-10H,7H2,1-6H3,(H,14,17)(H,15,16)
• InChI Key： XISBMNAOCSVMPR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(C(=O)O)C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų